Cas no 924819-62-5 (2-cyano-2-(2E)-5-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylideneacetamide)

• Product Name: 2-cyano-2-(2E)-5-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylideneacetamide
• CAS No: 924819-62-5
• MF: C₂₁H₁₉N₃O₃S
• MW: 393.45886349678
• CID: 5427257
• Update Time: 2025-07-09

2-cyano-2-(2E)-5-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-2-[5-[(4-methoxyphenyl)methyl]-3-(3-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide
• 2-cyano-2-(2E)-5-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylideneacetamide

• Inchi： 1S/C21H19N3O3S/c1-13-4-3-5-15(10-13)24-20(26)18(28-21(24)17(12-22)19(23)25)11-14-6-8-16(27-2)9-7-14/h3-10,18H,11H2,1-2H3,(H2,23,25)/b21-17+
• InChI Key： LBQZFEZKZDONDK-HEHNFIMWSA-N
• SMILES： C(N)(=O)/C(/C#N)=C1\N(C2=CC=CC(C)=C2)C(=O)C(CC2=CC=C(OC)C=C2)S\1

Additional information on 2-cyano-2-(2E)-5-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylideneacetamide

Recent Advances in the Study of 2-cyano-2-(2E)-5-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylideneacetamide (CAS: 924819-62-5)

The compound 2-cyano-2-(2E)-5-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylideneacetamide (CAS: 924819-62-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazolidinone derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the thiazolidinone core and the substitution patterns on the phenyl rings can significantly influence the compound's binding affinity to target proteins. The study utilized molecular docking and dynamics simulations to predict interactions with key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In vitro and in vivo studies have further explored the compound's efficacy. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-cyano-2-(2E)-5-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylideneacetamide exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding positions the compound as a promising candidate for the development of novel non-steroidal anti-inflammatory drugs (NSAIDs) with potentially fewer side effects compared to existing therapeutics.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2023 study in the European Journal of Medicinal Chemistry indicated that this thiazolidinone derivative could induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The study highlighted the compound's selectivity towards cancer cells, sparing normal cells, which is a critical attribute for reducing off-target effects in chemotherapy.

Despite these promising findings, challenges remain in the development of 2-cyano-2-(2E)-5-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylideneacetamide as a therapeutic agent. Issues such as solubility, metabolic stability, and bioavailability need to be addressed through further structural optimization and formulation studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with other drugs to enhance efficacy.

In conclusion, 2-cyano-2-(2E)-5-(4-methoxyphenyl)methyl-3-(3-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylideneacetamide (CAS: 924819-62-5) represents a versatile scaffold with significant potential in medicinal chemistry. Continued research efforts are expected to uncover additional therapeutic applications and optimize its properties for clinical development. The compound's unique structural features and promising bioactivity make it a valuable subject for future studies in drug discovery and development.